4-Iodo-2-(methylthio)pyrimidine

• IUPAC Name: 4-iodo-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C5H5IN2S/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3
• InChI Key: SECBGKYJKCNDID-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)I
• Molecular Formula: C5H5IN2S
• DSSTOX Substance ID: DTXSID50397457
• Molecular Weight: 252.08 g/mol
• CAS No.: 1122-74-3

Description

4-Iodo-2-(methylthio)pyrimidine is a useful research compound. Its molecular formula is C5H5IN2S and its molecular weight is 252.08 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Metallation and Synthesis of Pyrazine and Pyrimidine Derivatives : Lithiation of 4-iodo-2-methylthiopyrimidine followed by reaction with electrophiles has been successfully used to synthesize new pyrazine and pyrimidine derivatives, showcasing its potential in organic synthesis (Plé, Turck, Heynderickx, & Quéguiner, 1998).

• Antiviral Activity : A study involving the treatment of the sodium salt of 4-chloro-2-(methylthio)pyrimidine with various reagents, leading to the synthesis of derivatives that exhibited slight activity against human cytomegalovirus (HCMV), though they were found to be less effective against herpes simplex virus type 1 (HSV-1) (Saxena, Hagenow, Genzlinger, Turk, Drach, & Townsend, 1988).

• Antitumor Activity : Research on the pyrimidine acyclonucleoside derivative 5-fluoro-1-[(2-hydroxyethoxy)methyl]uracil, synthesized from 5-fluoro-4-(methylthio)-2-[(trimethylsilyl)oxy]pyrimidine, showed potential antitumor activity against L1210 mouse leukemia cells (Rosowsky, Kim, & Wick, 1981).

• Synthesis of Pyrimido-pyrimidinedithiones : The starting materials for the synthesis of pyrimido[4,5-d]pyrimidine-2,4(1H,3H)dithiones, potentially of interest in chemotherapeutics, can be derived from commercially available 4,6-dichloro-2-(methylthio)pyrimidine, indicating its utility in creating biologically interesting compounds (Snieckus & Guimarães, 2014).

• Synthesis of HIV-1 Reverse Transcriptase Inhibitors : 4-((4-Chloropyrimidin-2-yl)amino)benzonitrile, an important intermediate for diarylpyrimidine HIV-1 reverse transcriptase inhibitors, was synthesized using 2-(methylthio)pyrimidin-4(1H)-one, demonstrating the compound's role in antiviral drug development (Ju Xiu-lia, 2015).

Safety and Hazards

4-Iodo-2-(methylthio)pyrimidine may cause skin and eye irritation. It’s recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised.

Mechanism of Action

Target of Action

This compound is a synthetic fine chemical that is often used in the synthesis of pharmaceuticals and fine organic chemicals .

Mode of Action

It is known that the compound can participate in various chemical reactions due to the presence of the iodine atom and the methylthio group .

Biochemical Pathways

It is known that the compound can be used in suzuki–miyaura coupling reactions, which are widely applied in the synthesis of complex organic compounds .

Pharmacokinetics

As a result, the impact of these properties on the compound’s bioavailability is currently unknown .

Result of Action

Its use in the synthesis of pharmaceuticals suggests that it may have significant effects at the molecular level .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Iodo-2-(methylthio)pyrimidine. For instance, the compound should be stored under dry conditions to maintain its stability . Furthermore, the compound’s reactivity may be influenced by factors such as temperature, pH, and the presence of other chemicals .

Synthesis routes and methods I

Procedure details

50 g (0.31 mole) of 4-chloro-2-methylthiopyrimidine is solubilised in 300 mL of hydriodic acid at room temperature. The reaction mixture is stirred at room temperature for 8 hours. The reaction mixture is poured into 1.2 L of water and the pH adjusted to 8 with solid sodium bicarbonate. The mixture is extracted with dichloromethane and washed with sodium thiosulfate. After concentration the oily residue gives 74 g of 4-iodo-2-methylthiopyrimidine.

Synthesis routes and methods II

Procedure details

4-Chloro-2-methylthiopyrimidine (5 g, 31.15 mmol) was added dropwise to a cooled 57% aqueous hydriodic acid solution (0° C.). Stirring was continued at 0° C. for 30 minutes, before warming to ambient temperature and stirring for 24 hours. Aqueous sodium bicarbonate was then carefully added and the resultant suspension basified to pH 9 by addition of sodium carbonate. The mixture was extracted with ethyl acetate and the extracts dried over magnesium sulfate and concentrated by reduced pressure. The resultant solid was dissolved in boiling isohexane and cooled by refridgeration overnight. The resultant solid was filtered and dried to afford the title compound as colourless needles (5.4 g, 69%); NMR Spectrum: (CDCl3) 2.55 (s, 3H), 7.40 (d, 1H), 7.98 (d, 1H); Mass Spectrum: M+H+ 253.

Synthesis routes and methods III

Procedure details

4-Chloro-2-methylthiopyrimidine (40 g, 249 mmol) is added to Hydroiodic acid (57% in water, 200 mL). The suspension is vigorously stirred in the absence of light for 72 h at rt. A bright yellow solid formed which is collected by filtration. The solid is added to saturated aqueous NaHCO3 (500 mL) and stirred for 2 min. CHCl3 (600 mL) is added and the solid dissolved. The aqueous layer is extracted 2 times with CHCl3 (350, then 300 mL) and the organic extracts combined, washed with water (100 mL), dried over MgSO4 and filtered. The organic solvent is removed in vacuo to give colorless oil. Addition of n-hexane and removal of solvent again produced the title compound as a white solid (57.9 g, 230 mmol, 92%).